N-(Cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline

• IUPAC Name: N-(cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C14H18F3N/c1-9(2)11-5-6-13(18-8-10-3-4-10)12(7-11)14(15,16)17/h5-7,9-10,18H,3-4,8H2,1-2H3
• InChI Key: LZQYFSGTPLNNLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)NCC2CC2)C(F)(F)F
• Molecular Formula: C14H18F3N
• Molecular Weight: 257.29 g/mol

Description

N-(Cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a complex organic compound that is synthesized through a multi-step process. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(Cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. It may also work by inhibiting the growth of cancer cells through the induction of apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. It has also been found to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments. Additionally, it has been found to have potential applications in the development of new materials, such as polymers and liquid crystals.

Advantages and Limitations for Lab Experiments

One advantage of using N-(Cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline in lab experiments is its potential applications in the development of new drugs and materials. However, one limitation of using this compound is its complex synthesis process, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of N-(Cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline. One direction is the further study of its mechanism of action, which may lead to the development of new drugs for the treatment of pain, inflammation, and cancer. Another direction is the study of its potential applications in the development of new materials, such as polymers and liquid crystals. Additionally, further research may be conducted to optimize the synthesis process of this compound, making it easier to produce in large quantities.

Synthesis Methods

The synthesis of N-(Cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline is a multi-step process that involves various chemical reactions. The first step involves the reaction of 4-trifluoromethylbenzyl chloride with cyclopropylmethylamine to form N-(cyclopropylmethyl)-4-trifluoromethylbenzylamine. The second step involves the reaction of N-(cyclopropylmethyl)-4-trifluoromethylbenzylamine with isobutyl chloroformate to form this compound.

Scientific Research Applications

N-(Cyclopropylmethyl)-4-propan-2-yl-2-(trifluoromethyl)aniline has been studied for its potential applications in various fields of science. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells. Additionally, it has been studied for its potential use in the development of new materials, such as polymers and liquid crystals.